5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H16N4O2/c1-12-4-3-5-14(10-12)18-20-19(25-23-18)17-11-16(21-22-17)13-6-8-15(24-2)9-7-13/h3-11H,1-2H3,(H,21,22)
• InChI Key: OSPXXHOIIJVAOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=NN3)C4=CC=C(C=C4)OC
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol

Description

The compound “5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-3-(3-methylphenyl)-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a pyrazolyl group, a methylphenyl group, and an oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The methoxyphenyl and methylphenyl groups are likely to contribute to the overall hydrophobicity of the molecule, while the oxadiazole ring could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The methoxy group could potentially undergo demethylation under acidic conditions, while the oxadiazole ring might be susceptible to hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxyphenyl and methylphenyl groups would likely make the compound relatively nonpolar and hydrophobic.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. . It outperformed standard drugs like miltefosine and amphotericin B deoxycholate, making it a promising candidate for leishmaniasis treatment.

Antimalarial Potential

• Malaria, transmitted by Plasmodium strains via mosquito bites, remains a global health concern. . Compounds 14 and 15 exhibited substantial suppression, highlighting their potential as antimalarial agents.

Molecular Docking Insights

• . This interaction likely contributes to its superior antileishmanial activity. Understanding these interactions aids drug design.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and any potential biological activity. This could involve in vitro studies, in vivo studies, and computational modeling.